
Florfenicol amine (hydrochloride) chemical
structure and properties.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Florfenicol amine (hydrochloride)

Cat. No.: B601117 Get Quote

An In-depth Technical Guide to Florfenicol
Amine (hydrochloride)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical methodologies related to florfenicol amine and its hydrochloride salt. Florfenicol

amine is the primary metabolite of florfenicol, a broad-spectrum bacteriostatic antibiotic used

exclusively in veterinary medicine.[1][2] Understanding the characteristics of this metabolite is

crucial for pharmacokinetic studies, residue analysis, and ensuring food safety.[3][4]

Chemical Structure and Properties
Florfenicol amine is formed by the hydrolysis of the dichloroacetamide group of florfenicol.[3]

The hydrochloride salt is commonly used as a reference standard in analytical testing.

Chemical Structure:

Florfenicol Amine: (1R,2S)-2-amino-3-fluoro-1-(4-methylsulfonylphenyl)propan-1-ol[5]

Florfenicol Amine Hydrochloride: (1R,2S)-2-amino-3-fluoro-1-(4-

methylsulfonylphenyl)propan-1-ol;hydrochloride[6]

Table 1: Chemical Identifiers
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Identifier Florfenicol Amine
Florfenicol Amine
Hydrochloride

CAS Number 76639-93-5[5] 108656-33-3[6]

Molecular Formula C₁₀H₁₄FNO₃S[5] C₁₀H₁₅ClFNO₃S[6]

IUPAC Name

(1R,2S)-2-amino-3-fluoro-1-(4-

methylsulfonylphenyl)propan-

1-ol[5]

(1R,2S)-2-amino-3-fluoro-1-(4-

methylsulfonylphenyl)propan-

1-ol;hydrochloride[6]

Table 2: Physicochemical Properties

Property Florfenicol Amine
Florfenicol Amine
Hydrochloride

Molecular Weight 247.29 g/mol [5] 283.75 g/mol [6][7]

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO. Limited water

solubility.[3]

Soluble in organic solvents

such as ethanol (~30 mg/ml),

DMSO (~20 mg/ml), and

dimethyl formamide (DMF)

(~20 mg/ml).[8] Soluble in PBS

(pH 7.2) at approximately 10

mg/mL.[7][8]

Storage Store at -20°C.[9]

Store at -20°C for long-term

stability (≥4 years).[8] Stock

solutions can be stored at

-80°C for up to 6 months or

-20°C for 1 month.[2]

Appearance White to off-white solid.[10] Crystalline solid.[8]

UV/Vis. λmax Not explicitly found 222, 265, 272 nm.[8]

Metabolic Pathway and Mechanism of Action
Florfenicol acts by inhibiting bacterial protein synthesis. It binds to the 50S ribosomal subunit,

preventing the action of peptidyltransferase, which ultimately halts the extension of the
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polypeptide chain.[11] Florfenicol is metabolized in animals to florfenicol amine, which is a key

marker for residue analysis in edible tissues.[4][9]

Florfenicol
(C₁₂H₁₄Cl₂FNO₄S)

Hydrolysis
(in vivo metabolism)

Florfenicol Amine
(C₁₀H₁₄FNO₃S)

Click to download full resolution via product page

Metabolic conversion of Florfenicol to Florfenicol Amine.

Experimental Protocols
Synthesis of Florfenicol Amine
A common method for the synthesis of florfenicol amine involves the hydrolysis of florfenicol.

Materials:

Florfenicol

Methanol

4N Potassium Hydroxide (KOH) aqueous solution

Dichloromethane

Isopropanol

Thin Layer Chromatography (TLC) apparatus

Rotary evaporator

Procedure:[12]

Dissolve florfenicol in methanol in a reaction vessel.

Add 4N KOH aqueous solution to the mixture.

Heat the mixture to 70°C and reflux for 24 hours.
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Monitor the reaction progress using TLC.

Once the reaction is complete, remove the solvent by vacuum evaporation.

Extract the product using dichloromethane.

Dry the organic layer.

Evaporate the solvent to obtain the crude product.

Recrystallize the crude product from isopropanol to yield purified florfenicol amine.

Analysis of Florfenicol Amine by HPLC
This protocol outlines a general procedure for the determination of florfenicol amine in animal

tissues. The core principle involves acid hydrolysis to convert florfenicol and its metabolites to

florfenicol amine, followed by extraction and HPLC analysis.[13]

1. Sample Preparation (Hydrolysis and Extraction):[13]

Materials:

Homogenized tissue sample (e.g., muscle, liver)

6M Hydrochloric acid (HCl)

Ethyl acetate

30% (w/w) Sodium hydroxide (NaOH) solution

Diatomaceous earth column

Centrifuge

Shaking water bath

Procedure:

Weigh a known amount of homogenized tissue into a centrifuge tube.
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Add 6M HCl and incubate in a shaking water bath at 95°C to hydrolyze florfenicol and its

metabolites to florfenicol amine.

Cool the hydrolysate and partition with ethyl acetate to remove lipids.

Make the aqueous layer strongly basic (pH > 11) with 30% NaOH to convert florfenicol

amine salts to the free base.

Apply the basified solution to a diatomaceous earth column.

Extract the florfenicol amine from the column with ethyl acetate.

Evaporate the ethyl acetate extract to dryness.

2. HPLC Analysis:[13]

Materials:

HPLC system with UV detector

Reversed-phase C18 column

Mobile phase (e.g., acetonitrile and a suitable buffer)

Florfenicol amine hydrochloride standard

Aqueous buffer for residue dissolution

Procedure:

Dissolve the dried residue from the extraction step in a known volume of aqueous buffer.

Prepare a series of calibration standards of florfenicol amine hydrochloride.

Inject the prepared sample and standards onto the HPLC system.

Set the UV detector to the appropriate wavelength (e.g., 225 nm).
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Quantify the amount of florfenicol amine in the sample by comparing the peak area to the

calibration curve.

Sample Preparation

Analysis

Homogenized Tissue Sample

Acid Hydrolysis
(e.g., 6M HCl, 95°C)

Converts Florfenicol
to Florfenicol Amine

Lipid Removal
(Ethyl Acetate Partition)

Basification
(e.g., NaOH to pH > 11)

Solid Phase Extraction
(Diatomaceous Earth)

Evaporation to Dryness

Reconstitution in Buffer

HPLC with UV Detection
(or LC-MS/MS)

Quantification
(vs. Standard Curve)
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General analytical workflow for florfenicol amine determination.

Conclusion
This guide provides essential technical information on florfenicol amine (hydrochloride) for

professionals in research and drug development. The data presented in a structured format,

along with detailed experimental protocols and logical diagrams, serves as a valuable resource

for understanding and working with this important metabolite of the veterinary antibiotic

florfenicol. The provided methodologies for synthesis and analysis are foundational for further

research and regulatory compliance in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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